3-fluoro-N-(5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3-fluoro-N-[5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H12FN5O2S3/c1-8-6-24-13(17-8)18-11(22)7-25-15-21-20-14(26-15)19-12(23)9-3-2-4-10(16)5-9/h2-6H,7H2,1H3,(H,17,18,22)(H,19,20,23)
• InChI Key: MOEZRDCIMWEXID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C15H12FN5O2S3
• Molecular Weight: 409.5 g/mol

Description

3-fluoro-N-(5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C15H12FN5O2S3 and its molecular weight is 409.47. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-N-(5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-N-(5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetic Properties and Metabolism Studies

Studies on related compounds have detailed their pharmacokinetic properties and metabolism in humans, providing insights into their absorption, distribution, metabolism, and excretion (ADME) profiles. For example, the disposition and metabolism of orexin receptor antagonists and other related compounds in humans have been explored to understand their metabolic pathways, including oxidation and glucuronidation processes, which are crucial for their elimination and pharmacological efficacy (Renzulli et al., 2011).

Receptor Binding and Imaging Studies

Research has also focused on the binding properties of compounds to specific receptors in the brain, such as metabotropic glutamate receptors and GABA-A receptors, using imaging techniques like PET. These studies are significant for understanding the compounds' potential therapeutic applications and their effects on brain function (Brown et al., 2008).

Toxicological and Safety Evaluations

The toxicological profiles and safety evaluations of new psychoactive substances, including designer benzodiazepines, have been investigated to assess their potential health risks. This research is essential for informing public health policies and therapeutic drug monitoring (Huppertz et al., 2018).